![molecular formula C19H17Cl3N4O3S B2494512 (Z)-methyl (2,2,2-trichloro-1-((3-(4-methoxyphenyl)-2-phenyl-1,2,4-thiadiazol-5(2H)-ylidene)amino)ethyl)carbamate CAS No. 648408-13-3](/img/structure/B2494512.png)
(Z)-methyl (2,2,2-trichloro-1-((3-(4-methoxyphenyl)-2-phenyl-1,2,4-thiadiazol-5(2H)-ylidene)amino)ethyl)carbamate
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Description
(Z)-methyl (2,2,2-trichloro-1-((3-(4-methoxyphenyl)-2-phenyl-1,2,4-thiadiazol-5(2H)-ylidene)amino)ethyl)carbamate is a useful research compound. Its molecular formula is C19H17Cl3N4O3S and its molecular weight is 487.78. The purity is usually 95%.
BenchChem offers high-quality (Z)-methyl (2,2,2-trichloro-1-((3-(4-methoxyphenyl)-2-phenyl-1,2,4-thiadiazol-5(2H)-ylidene)amino)ethyl)carbamate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (Z)-methyl (2,2,2-trichloro-1-((3-(4-methoxyphenyl)-2-phenyl-1,2,4-thiadiazol-5(2H)-ylidene)amino)ethyl)carbamate including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
- Insect Control : Methoxychlor effectively targets a wide range of insects, including mosquitoes, flies, and beetles. It has been used to control pests in agriculture, forestry, and public health programs .
- Vector Control : Methoxychlor was employed against the elm bark-beetle vectors of Dutch elm disease. Aerial applications were used in large areas such as beaches, estuaries, lakes, and marshes to control fly and mosquito larvae .
Environmental Contaminant
- Persistence : Methoxychlor is persistent in the environment due to its chemical stability. It can remain in soil, water, and sediments for extended periods, potentially affecting non-target organisms .
Endocrine Disruptor
- Estrogenic Activity : Methoxychlor exhibits estrogenic properties, acting as an endocrine disruptor. It can interfere with hormonal balance in both humans and wildlife .
Aquatic Toxicity
- Impact on Aquatic Organisms : Methoxychlor can be toxic to aquatic organisms, especially fish and amphibians. It accumulates in their tissues and affects reproductive systems .
Chemical Structure and Metabolism Studies
- Metabolism Research : Scientists have investigated the metabolism of methoxychlor in animals and humans. Understanding its breakdown products is crucial for assessing its safety and potential health effects .
Risk Assessment and Regulation
- Health Risk Evaluation : Regulatory agencies assess the risks associated with methoxychlor exposure. These evaluations guide its use and restrictions .
properties
IUPAC Name |
methyl N-[2,2,2-trichloro-1-[(Z)-[3-(4-methoxyphenyl)-2-phenyl-1,2,4-thiadiazol-5-ylidene]amino]ethyl]carbamate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H17Cl3N4O3S/c1-28-14-10-8-12(9-11-14)15-23-17(30-26(15)13-6-4-3-5-7-13)24-16(19(20,21)22)25-18(27)29-2/h3-11,16H,1-2H3,(H,25,27)/b24-17- |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DCFPUQGQEVYYFS-ULJHMMPZSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)C2=NC(=NC(C(Cl)(Cl)Cl)NC(=O)OC)SN2C3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
COC1=CC=C(C=C1)C2=N/C(=N/C(C(Cl)(Cl)Cl)NC(=O)OC)/SN2C3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H17Cl3N4O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
487.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(Z)-methyl (2,2,2-trichloro-1-((3-(4-methoxyphenyl)-2-phenyl-1,2,4-thiadiazol-5(2H)-ylidene)amino)ethyl)carbamate |
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